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Compound of Interest

Compound Name: Oveporexton

Cat. No.: B15617484 Get Quote

As an orally active and selective orexin receptor 2 (OX2R) agonist, Oveporexton (also known

as TAK-861) is a potent research compound requiring careful handling to ensure personnel

safety and experimental integrity.[1] This guide provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with this

compound.

Chemical and Physical Properties
A clear understanding of Oveporexton's properties is fundamental to its safe handling. The

following table summarizes key quantitative data.
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Property Value Reference

IUPAC Name

N-[(2S,3R)-2-[[3-(3,5-

difluorophenyl)-2-

fluorophenyl]methyl]-4,4-

difluoro-1-(2-hydroxy-2-

methylpropanoyl)pyrrolidin-3-

yl]ethanesulfonamide

[2]

Synonyms TAK-861 [1][3]

CAS Number 2460722-04-5 [1][2]

Molecular Formula C₂₃H₂₅F₅N₂O₄S [2][3]

Molar Mass 520.52 g/mol [2]

EC₅₀ (for OX2R) 2.5 nM [1][4]

Personal Protective Equipment (PPE)
Due to the potent biological activity of Oveporexton and its common dissolution in solvents like

Dimethyl Sulfoxide (DMSO), a comprehensive PPE strategy is mandatory to prevent accidental

exposure.
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PPE Category Item
Specification and
Rationale

Hand Protection Double-layered gloves

Inner Glove: Standard nitrile

glove.Outer Glove: Chemical-

resistant glove (e.g., butyl

rubber or thick neoprene).

DMSO readily penetrates

standard nitrile gloves; a

robust outer layer is critical to

prevent skin absorption of the

compound.[4][5]

Eye Protection Safety Goggles

Provides a full seal around the

eyes to protect against

splashes of liquids or fine

powders. Standard safety

glasses are insufficient.

Body Protection Laboratory Coat

A buttoned lab coat protects

skin and personal clothing

from contamination.

Respiratory Protection N95 Respirator or equivalent

Recommended when handling

the powdered form of the

compound outside of a

certified chemical fume hood to

prevent inhalation of fine

particles.

Operational Plans: Handling and Experimental
Protocols
Adherence to standardized procedures is critical for both safety and experimental

reproducibility. The following protocols outline the step-by-step guidance for handling

Oveporexton from receipt to use.

Receiving and Storage Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.nbinno.com/article/other-organic-chemicals/navigating-the-safety-of-dmso-best-practices-for-handling-and-use-vw
https://support.al.umces.edu/spotlight-on-dmso/
https://www.benchchem.com/product/b15617484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verification: Upon receipt, verify the container label matches the order details (Compound

Name, CAS number, quantity).

Inspection: Inspect the container for any signs of damage or leakage. If compromised, do not

open and consult your institution's Environmental Health & Safety (EHS) office.

Storage: Store the compound in its original, tightly sealed container.

Short-term (days to weeks): Store at 0-4°C in a dry, dark location.[6]

Long-term (months to years): Store at -20°C or -80°C for maximum stability.[1][6]

Inventory: Log the compound into the laboratory's chemical inventory system, noting the date

of receipt, quantity, and storage location.

Experimental Workflow: Preparation of a DMSO Stock
Solution
This workflow details the preparation of a 10 mM stock solution in DMSO, a common procedure

for in vitro assays.[1]
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Preparation Phase

Weighing Phase

Solubilization Phase

Storage Phase

Don appropriate PPE
(Lab coat, goggles, double gloves)

Prepare clean, dry workspace
(Preferably in a chemical fume hood)

Allow Oveporexton vial to
reach room temperature before opening

Tare analytical balance with
 an appropriate weigh boat

Carefully weigh the target
amount of Oveporexton powder

Record the exact mass

Transfer the weighed powder
to a sterile, labeled microcentrifuge tube

Add the calculated volume of
high-purity DMSO to the tube

Vortex gently until the
solid is completely dissolved

Visually inspect for clarity

Aliquot the stock solution into
smaller, single-use volumes

Store aliquots at -20°C or -80°C
in a clearly marked container

Click to download full resolution via product page

Caption: Workflow for preparing an Oveporexton stock solution.
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Mechanism of Action: OX2R Agonism
Oveporexton is a selective agonist for the orexin receptor 2 (OX2R).[1] Its mechanism of

action is central to its therapeutic potential for treating narcolepsy by promoting wakefulness.[2]

[6]
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Caption: Simplified signaling pathway of Oveporexton.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and accidental exposure. As

a potent, biologically active molecule, Oveporexton and materials contaminated with it should

be treated as chemical waste.
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Waste Stream Collection and Disposal Procedure

Unused Solid Compound

Collect in its original container or a clearly

labeled, sealed waste container. Do not mix with

other waste. Arrange for pickup by your

institution's certified hazardous waste disposal

service.

Contaminated Labware (e.g., pipette tips, tubes)

Collect in a dedicated, sealed, and clearly

labeled solid waste container. The label should

read: "Oveporexton Contaminated Solid Waste".

Dispose of through the institutional chemical

waste program.

Aqueous Solutions

Collect in a sealed, labeled liquid waste

container. The label should specify "Aqueous

waste with Oveporexton". Do not pour down the

drain. Dispose of through the institutional

chemical waste program.

DMSO Solutions

Collect in a dedicated, sealed, and labeled liquid

waste container appropriate for organic

solvents. The label must read: "DMSO waste

with Oveporexton". Dispose of through the

institutional chemical waste program.[7][8]

Empty Compound Vials

Once completely empty, deface the original

label to prevent misuse. Dispose of as non-

hazardous laboratory glass waste, unless

institutional policy requires it to be treated as

chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://uwaterloo.ca/safety-office/sites/default/files/uploads/documents/dmso-v.1.0-nov2023.pdf
https://www.benchchem.com/product/b15617484?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

2. sfasu.edu [sfasu.edu]

3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

4. nbinno.com [nbinno.com]

5. support.al.umces.edu [support.al.umces.edu]

6. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public &
Environmental Health: Environmental Health & Safety: Protect IU: Indiana University
[protect.iu.edu]

7. depts.washington.edu [depts.washington.edu]

8. uwaterloo.ca [uwaterloo.ca]

To cite this document: BenchChem. [Personal protective equipment for handling
Oveporexton]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617484#personal-protective-equipment-for-
handling-oveporexton]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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